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CAS No.: 625-75-2

Cat. No.: B1214830

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

asymmetric synthesis of chiral molecules utilizing nitroacetic acid derivatives. The

methodologies outlined herein are central to the construction of enantiomerically enriched

compounds, which are crucial intermediates in pharmaceutical and agrochemical research and

development. The protocols focus on key carbon-carbon bond-forming reactions, including the

Michael addition, Henry (nitroaldol) reaction, and the aza-Henry (nitro-Mannich) reaction,

employing various chiral catalysts to achieve high levels of stereocontrol.

Introduction
Nitroacetic acid and its ester derivatives are versatile building blocks in organic synthesis. The

presence of the electron-withdrawing nitro group significantly acidifies the α-proton, facilitating

the formation of a nitronate intermediate under basic conditions. This nucleophilic species can

then participate in a variety of stereoselective addition reactions to electrophilic partners. The

resulting products, containing both a nitro and a carboxylate functionality, are readily

transformable into other valuable functional groups, such as amino acids, amino alcohols, and
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ketones. This versatility makes asymmetric reactions of nitroacetic acid derivatives a powerful

strategy for the synthesis of complex chiral molecules.

Key Asymmetric Transformations
Asymmetric Michael Addition
The conjugate addition of nitroacetic acid derivatives to α,β-unsaturated carbonyl compounds

is a highly effective method for the synthesis of chiral γ-nitro esters. These products are

valuable precursors to γ-amino acids and other important chiral synthons. Organocatalysis,

particularly with bifunctional catalysts such as chiral thioureas and Cinchona alkaloids, has

emerged as a powerful tool for achieving high enantioselectivity in these reactions.

A primary-secondary diamine catalyst has been shown to be an efficient organocatalyst for the

asymmetric addition of nitroalkanes to enones, providing the Michael adducts with excellent

yields and enantioselectivities.[1] Similarly, a tert-leucine-derived chiral diamine effectively

catalyzes the asymmetric Michael addition of nitromethane to various cyclic and acyclic

enones.[2][3]

Quantitative Data for Asymmetric Michael Addition of Nitromethane to Enones:

Entry
Enone
Substrate

Catalyst
Loading
(mol%)

Time (h) Yield (%) ee (%)

1
Cyclohexeno

ne
10 48 92 98

2
Cyclopenteno

ne
10 36 85 99

3
4-Phenyl-3-

buten-2-one
10 72 88 95

4
3-Nonen-2-

one
10 72 82 97

Data sourced from supplementary information of relevant studies.[1][3]
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Asymmetric Henry (Nitroaldol) Reaction
The Henry reaction, or nitroaldol reaction, involves the addition of a nitroalkane to a carbonyl

compound. The asymmetric variant provides access to chiral β-nitro alcohols, which are

precursors to valuable 1,2-amino alcohols. Both organocatalysts and chiral metal complexes

have been successfully employed to catalyze this transformation with high stereoselectivity.

Cinchona alkaloids, particularly those with a C6'-hydroxyl group, have proven to be excellent

organocatalysts for the enantioselective Henry reaction of α-ketoesters.[4][5][6] This reaction is

operationally simple and provides high enantioselectivities for a broad range of substrates.[4][5]

[6] Additionally, chiral copper(II)-bis(oxazoline) complexes are highly effective catalysts for the

enantioselective Henry reaction of aldehydes with nitroalkanes.[7][8][9]

Quantitative Data for Asymmetric Henry Reaction of Nitroalkanes with Carbonyls:

Entry
Carbonyl
Substrate

Nitroalkane Catalyst Yield (%) ee (%)

1
Benzaldehyd

e
Nitromethane

Cu(II)-

bis(oxazoline)
85 94

2

Cyclohexane

carboxaldehy

de

Nitromethane
Cu(II)-

bis(oxazoline)
81 92

3

Ethyl

benzoylforma

te

Nitromethane

C6'-OH

Cinchona

Alkaloid

95 96

4
Ethyl

pyruvate
Nitromethane

C6'-OH

Cinchona

Alkaloid

88 91

Data sourced from cited literature.[5][6][7][8][9]

Asymmetric Aza-Henry (Nitro-Mannich) Reaction
The aza-Henry reaction, the addition of a nitroalkane to an imine, is a powerful method for the

synthesis of β-nitroamines, which are precursors to 1,2-diamines. The development of catalytic
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and stereoselective versions of this reaction has been a significant area of research.[10][11]

Chiral bifunctional thiourea organocatalysts have been successfully used to promote the

addition of nitroalkanes to N-protected imines, affording β-nitroamines in good yields and

enantioselectivities.[10] The reaction can also be catalyzed by chiral Brønsted acids.[10] The

use of N-sulfinylimines as chiral auxiliaries can also lead to high diastereoselectivity in the aza-

Henry reaction.[12]

Quantitative Data for Asymmetric Aza-Henry Reaction:

Entry
Imine
Substrate

Nitroalka
ne

Catalyst/
Auxiliary

Yield (%)
dr
(syn:anti)

ee (%)

1

N-Boc-

benzaldimi

ne

Nitroethan

e

Chiral

Thiourea
85 >20:1 94 (syn)

2
N-PMP-α-

iminoester

Nitrometha

ne
Cu(II)-BOX 90 - 99

3

N-p-

tolylsulfinyl

benzaldimi

ne

Nitroethan

e

N-

sulfinylimin

e

78 95:5 -

Data sourced from cited literature and reviews.[10][11][12][13][14]

Experimental Protocols
General Protocol for Asymmetric Michael Addition of
Nitromethane to an Enone Catalyzed by a Chiral Diamine
This protocol is a representative example for the synthesis of a chiral γ-nitro ketone.

Materials:

Chiral diamine catalyst (e.g., tert-leucine-derived) (0.1 equiv)
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Benzoic acid (0.1 equiv)

Enone (1.0 equiv)

Nitromethane (4.0 equiv)

Dichloromethane (CH₂Cl₂), anhydrous

Procedure:

To a dry reaction vial equipped with a magnetic stir bar, add the chiral diamine catalyst (0.1

equiv) and benzoic acid (0.1 equiv).

Dissolve the catalyst and co-catalyst in anhydrous dichloromethane.

Add the enone (1.0 equiv) to the solution.

Finally, add nitromethane (4.0 equiv) to the reaction mixture.

Seal the vial and stir the reaction mixture at the desired temperature (e.g., 30-40 °C).

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired γ-

nitro ketone.

Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid

Chromatography (HPLC) analysis.[3]

General Protocol for Asymmetric Henry Reaction of an
Aldehyde with Nitromethane Catalyzed by a Cu(II)-
Bis(oxazoline) Complex
This protocol provides a general method for the synthesis of chiral β-nitro alcohols.

Materials:
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Cu(OAc)₂·H₂O (5 mol%)

Chiral bis(oxazoline) ligand (5.5 mol%)

Ethanol, anhydrous

Aldehyde (1.0 mmol)

Nitromethane (10.0 mmol)

Procedure:

In a dry vial, dissolve Cu(OAc)₂·H₂O (5 mol%) and the chiral bis(oxazoline) ligand (5.5 mol%)

in anhydrous ethanol.

Stir the mixture at room temperature for 1 hour to allow for the formation of the catalyst

complex.

To the resulting solution, add the aldehyde (1.0 mmol).

Add nitromethane (10.0 mmol) to the reaction mixture.

Stir the reaction at room temperature and monitor its progress by TLC.

Once the reaction is complete, concentrate the mixture under reduced pressure.

Purify the residue by flash column chromatography on silica gel to obtain the β-nitro alcohol

product.

Determine the enantiomeric excess by chiral HPLC analysis.[8]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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